Cas no 1261970-23-3 (4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid
• CAS No: 1261970-23-3
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18321676
• CID: 1039199
• Update Time: 2025-11-02

4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2-fluoro-2'-methoxy-[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-chloro-2-methoxyphenyl)-3-fluorobenzoic acid
• 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid

• MDL： MFCD18321676
• Inchi： 1S/C14H10ClFO3/c1-19-13-7-9(15)3-5-11(13)10-4-2-8(14(17)18)6-12(10)16/h2-7H,1H3,(H,17,18)
• InChI Key： NTPHDXJBZNTXRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 280.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 46.53000
• LogP: 3.85290

Additional information on 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid

4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic Acid (CAS 1261970-23-3): A Comprehensive Technical Profile

The 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid (CAS 1261970-23-3) represents an important fluorinated benzoic acid derivative with growing significance in pharmaceutical research and specialty chemical applications. This chloro-methoxy-fluorobenzoic acid compound features a unique molecular architecture that combines halogen and alkoxy substituents on aromatic rings, making it particularly valuable for modern drug discovery programs.

Chemically classified as a diaryl-substituted benzoic acid, this compound exhibits a molecular formula of C₁₄H₁₀ClFO₃ and a molecular weight of 280.68 g/mol. The strategic placement of fluorine at the 3-position and chloro-methoxy groups on the distal phenyl ring creates distinctive electronic properties that researchers are increasingly exploring for bioactive molecule design.

Recent trends in fluorinated pharmaceutical intermediates have brought compounds like 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid into focus. Analysis of search engine data reveals growing interest in queries such as "fluorinated benzoic acid applications," "chloro-methoxy phenyl building blocks," and "CAS 1261970-23-3 suppliers," indicating expanding market demand for this specialty chemical.

The compound's physicochemical properties make it particularly suitable for medicinal chemistry applications. With calculated logP values suggesting moderate lipophilicity and the presence of both hydrogen bond acceptors and donors, 1261970-23-3 serves as an excellent scaffold for developing molecules with optimized bioavailability. These characteristics answer frequent researcher questions about "fluorinated drug-like molecules" and "bioisosteric replacements in lead optimization."

In synthetic chemistry applications, 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid demonstrates remarkable versatility. The carboxylic acid functionality allows for straightforward derivatization through amide coupling, esterification, or reduction, while the electron-deficient aromatic system participates in various cross-coupling reactions. This dual reactivity pattern addresses common search queries about "multifunctional pharmaceutical intermediates" and "building blocks for drug discovery."

The pharmaceutical industry has shown particular interest in this compound as evidenced by patent literature analyzing "fluorinated COX-2 inhibitors" and "modified NSAID derivatives." While CAS 1261970-23-3 itself isn't an active pharmaceutical ingredient, its structural features appear in several investigational compounds targeting inflammatory pathways, answering frequent questions about "next-generation anti-inflammatory scaffolds."

Material science applications are emerging for this fluorinated aromatic acid, particularly in the development of specialty polymers and liquid crystal materials. The compound's ability to influence mesomorphic properties through its dipolar substituents makes it valuable for advanced material formulations, addressing growing interest in "fluorine-containing functional materials."

Analytical characterization of 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid typically involves HPLC (reverse phase), GC-MS, and ¹H/¹³C/¹⁹F NMR spectroscopy. The distinct fluorine NMR signature (typically appearing around -110 ppm) provides a valuable quality control marker, answering common analytical chemistry questions about "fluorine-containing compound characterization."

Current market analysis indicates steady growth in demand for 1261970-23-3, with major suppliers reporting increased inquiries from North American and Asian research centers. This aligns with search trend data showing rising interest in "fluorinated building block availability" and "custom synthesis of substituted benzoic acids."

Environmental and handling considerations for this compound follow standard laboratory protocols for halogenated aromatic acids. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when handling the powder form, addressing common workplace safety queries about "handling fluorinated compounds."

Future research directions for 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid may explore its potential in: 1) Development of PET radiotracer precursors (leveraging the fluorine atom for ¹⁸F substitution), 2) Design of kinase inhibitor scaffolds, and 3) Creation of photoactive materials. These applications respond to trending searches about "fluorine in diagnostic imaging" and "smart material components."

Quality specifications for research-grade material typically require ≥98% purity (HPLC), with particular attention to the absence of dehalogenated byproducts. This addresses frequent purchaser questions about "pharmaceutical intermediate quality standards" and "impurity profiling for fluorinated compounds."

In conclusion, 4-(4-Chloro-2-methoxyphenyl)-3-fluorobenzoic acid (CAS 1261970-23-3) represents a versatile fluorinated building block with expanding applications across pharmaceutical research, material science, and specialty chemical development. Its unique combination of substituents and well-characterized reactivity make it particularly valuable for modern molecular design challenges.